Cas no 2228530-45-6 (4-(4-chloro-2-methoxypyridin-3-yl)butan-2-amine)

• Product Name: 4-(4-chloro-2-methoxypyridin-3-yl)butan-2-amine
• CAS No: 2228530-45-6
• MF: C₁₀H₁₅ClN₂O
• MW: 214.691901445389
• CID: 6283734
• PubChem ID: 165696767
• Update Time: 2025-05-23

4-(4-chloro-2-methoxypyridin-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-2-methoxypyridin-3-yl)butan-2-amine
• EN300-2004028
• 2228530-45-6

• Inchi： 1S/C10H15ClN2O/c1-7(12)3-4-8-9(11)5-6-13-10(8)14-2/h5-7H,3-4,12H2,1-2H3
• InChI Key： GBADHPBZXMSPQB-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1CCC(C)N)OC

Computed Properties

• Exact Mass: 214.0872908g/mol
• Monoisotopic Mass: 214.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1Ų

Additional information on 4-(4-chloro-2-methoxypyridin-3-yl)butan-2-amine

4-(4-Chloro-2-Methoxypyridin-3-Yl)Butan-2-Amine: A Comprehensive Overview

4-(4-Chloro-2-Methoxypyridin-3-Yl)Butan-2-Amine, also known by its CAS number 2228530-45-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyridine ring with substituents that confer specific chemical properties. The molecule's structure includes a pyridine ring substituted with chlorine and methoxy groups, connected via a butanamine chain. This combination makes it a versatile compound with potential applications in drug design and materials science.

The synthesis of 4-(4-Chloro-2-Methoxypyridin-3-Yl)Butan-2-Amine involves multi-step organic reactions, often utilizing techniques such as nucleophilic substitution, coupling reactions, and amine functionalization. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. The compound's stability under various conditions has been extensively studied, making it suitable for use in diverse chemical environments.

In terms of physical properties, 4-(4-Chloro-2-Methoxypyridin-3-Yl)Butan-2-Amine exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility profile is advantageous for applications requiring precise control over its distribution in solution, such as in drug delivery systems or analytical chemistry.

The biological activity of this compound has been a focal point of recent research. Studies have demonstrated that 4-(4-Chloro-2-Methoxypyridin-3-Yl)Butan-2-Amine possesses potent inhibitory effects on certain enzymes, suggesting its potential as a lead compound in the development of new therapeutic agents. Additionally, its ability to interact with specific receptors has been explored, highlighting its role in modulating cellular signaling pathways.

In the context of materials science, this compound has shown promise as a precursor for advanced materials such as polymers and coordination complexes. Its ability to form stable bonds with metal ions has led to investigations into its use in creating novel materials with tailored electronic and mechanical properties.

Recent breakthroughs in computational chemistry have further enhanced our understanding of the electronic structure and reactivity of 4-(4-Chloro-2-Methoxypyridin-3-Yl)Butan-2-Amine. Quantum mechanical calculations have provided insights into its frontier molecular orbitals, which are critical for predicting its reactivity in various chemical transformations.

In conclusion, 4-(4-Chloro-2-Methoxypyridin-3-Yl)Butan-2-Amine, with its unique structural features and versatile chemical properties, continues to be a subject of intense research across multiple disciplines. Its potential applications span from drug discovery to materials development, making it an invaluable compound in modern chemical research.